2-(3,4-dimethylphenoxy)-N-(4-sulfamoylphenyl)propanamide

• IUPAC Name: 2-(3,4-dimethylphenoxy)-N-(4-sulfamoylphenyl)propanamide
• InChI: InChI=1S/C17H20N2O4S/c1-11-4-7-15(10-12(11)2)23-13(3)17(20)19-14-5-8-16(9-6-14)24(18,21)22/h4-10,13H,1-3H3,(H,19,20)(H2,18,21,22)
• InChI Key: ZUYSKVFVMBGTHZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OC(C)C(=O)NC2=CC=C(C=C2)S(=O)(=O)N)C
• Molecular Formula: C17H20N2O4S
• Molecular Weight: 348.4 g/mol
• CAS No.: 692266-42-5

Description

2-(3,4-dimethylphenoxy)-N-(4-sulfamoylphenyl)propanamide is a useful research compound. Its molecular formula is C17H20N2O4S and its molecular weight is 348.42. The purity is usually 95%.
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Scientific Research Applications

Role in Medicinal Chemistry

Sulfamide derivatives, including structures similar to 2-(3,4-Dimethylphenoxy)-N-(4-sulfamoylphenyl)propanamide, are notable in medicinal chemistry. They have shown potential in forming electrostatic interactions with protein targets, which is critical for developing small-molecule therapeutics. For instance, the broad-spectrum antibiotic doripenem features a mono-substituted sulfamide, highlighting the group's significance in drug design (Reitz, Smith, & Parker, 2009). These derivatives can substitute for sulfonamide, sulfamate, or urea functionalities, indicating their versatility and potential for bioisosteric replacement, which could extend to the research and development of new therapeutics.

Sulfonamides in Clinical Drugs

Sulfonamides, closely related to sulfamide derivatives by their sulfur-containing functional group, are present in various clinically used drugs, including diuretics, carbonic anhydrase inhibitors (CAIs), and antiepileptics (Carta, Scozzafava, & Supuran, 2012). This indicates the potential biomedical relevance of compounds like this compound in drug discovery and development. The exploration of sulfonamides has led to novel drug launches, such as pazopanib, a multi-targeted receptor tyrosine kinase inhibitor, underscoring the therapeutic promise of sulfur-containing compounds in treating various diseases.

Environmental and Toxicological Studies

The examination of compounds structurally related to this compound also extends to environmental sciences and toxicology. For example, the study of herbicide toxicity, including that of 2,4-dichlorophenoxyacetic acid (2,4-D), offers insights into the ecological impact and human health implications of chemical exposure, which could be relevant for assessing related compounds' safety profiles (Zuanazzi, Ghisi, & Oliveira, 2020).